Cas no 92821-94-8 (1-(3,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(3,5-dimethylphenyl)propan-1-one
• CAS No: 92821-94-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11617656
• CID: 4331588
• PubChem ID: 19901186
• Update Time: 2025-06-07

1-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,5-dimethylphenyl)-
• 1-(3,5-dimethylphenyl)propan-1-one
• 3',5'-Dimethylpropiophenone
• AKOS010142042
• SCHEMBL9720617
• 92821-94-8
• 896-911-3
• CS-0363447

• MDL： MFCD11617656
• Inchi： 1S/C11H14O/c1-4-11(12)10-6-8(2)5-9(3)7-10/h5-7H,4H2,1-3H3
• InChI Key： ORBMFBSJGWKBFA-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-dimethylphenyl)propan-1-one

Comprehensive Guide to 1-Propanone, 1-(3,5-dimethylphenyl)- (CAS No. 92821-94-8): Properties, Applications, and Market Insights

1-Propanone, 1-(3,5-dimethylphenyl)- (CAS No. 92821-94-8) is a specialized organic compound belonging to the ketone family. This compound, also known by its systematic name, features a 3,5-dimethylphenyl group attached to a propanone backbone. Its unique molecular structure makes it valuable in various industrial and research applications. In recent years, the demand for high-purity ketones like this has surged due to their role in pharmaceutical intermediates and flavor/fragrance synthesis.

The chemical formula of 1-Propanone, 1-(3,5-dimethylphenyl)- is C11H14O, with a molecular weight of 162.23 g/mol. Its physical properties include a characteristic aromatic odor and moderate solubility in organic solvents such as ethanol and acetone. Researchers often highlight its thermal stability and low volatility, which make it suitable for applications requiring controlled reaction conditions. These properties align with current industry trends favoring sustainable chemicals with minimal environmental impact.

One of the most significant applications of 1-Propanone, 1-(3,5-dimethylphenyl)- is in the synthesis of specialty chemicals. The compound serves as a key building block for creating complex organic molecules used in agrochemicals and material science. With the growing emphasis on green chemistry, this ketone's role in catalytic processes has gained attention. Recent studies explore its potential in metal-organic frameworks (MOFs), a hot topic in materials research for gas storage and separation technologies.

In the pharmaceutical industry, 1-Propanone, 1-(3,5-dimethylphenyl)- derivatives show promise as precursors for bioactive compounds. The 3,5-dimethylphenyl moiety contributes to enhanced molecular interactions in drug design, particularly for central nervous system (CNS) targets. This aligns with current searches for novel drug scaffolds and blood-brain barrier permeable molecules. Researchers are investigating its utility in developing neuroprotective agents, responding to the global focus on neurological disorders treatment.

The flavor and fragrance industry utilizes 1-Propanone, 1-(3,5-dimethylphenyl)- for creating woody and musky aroma compounds. As consumers increasingly seek natural-identical fragrances, this ketone's structural similarity to plant-derived aroma molecules makes it valuable. Market reports indicate rising demand for sustainable aroma chemicals, positioning this compound favorably in personal care formulations and household products.

From a synthetic chemistry perspective, 1-Propanone, 1-(3,5-dimethylphenyl)- demonstrates interesting reactivity patterns. The electron-rich aromatic system influences its behavior in electrophilic substitution reactions, while the carbonyl group offers diverse functionalization possibilities. These characteristics make it a versatile intermediate in multistep syntheses, particularly for creating asymmetric catalysts and chiral auxiliaries - areas receiving significant research attention.

Recent advancements in analytical techniques have improved the characterization of 1-Propanone, 1-(3,5-dimethylphenyl)-. Modern chromatographic methods and spectroscopic tools enable precise quality control, essential for applications requiring high-purity chemicals. The compound's HPLC purity and structural identification are frequently discussed in technical forums, reflecting industry standards for fine chemical specifications.

Environmental considerations for 1-Propanone, 1-(3,5-dimethylphenyl)- include its biodegradation profile and ecotoxicological data. Regulatory compliance with REACH and other chemical safety standards remains crucial for manufacturers. The compound's environmental fate studies show moderate persistence, prompting research into greener synthetic routes - a response to the chemical industry's sustainability challenges.

The global market for 1-Propanone, 1-(3,5-dimethylphenyl)- reflects broader trends in specialty chemicals. Asia-Pacific regions show particular growth, driven by expanding pharmaceutical manufacturing and flavor industries. Market analysts note increasing interest in custom synthesis services for this compound, as companies seek tailor-made solutions for specific applications. Pricing trends correlate with raw material availability and production scale factors.

Future research directions for 1-Propanone, 1-(3,5-dimethylphenyl)- may explore its potential in energy storage materials and advanced polymers. The compound's aromatic ketone structure suggests possible applications in organic electronics and photovoltaic materials. These possibilities align with current scientific interest in organic semiconductor development and renewable energy technologies.

For researchers working with 1-Propanone, 1-(3,5-dimethylphenyl)-, proper storage conditions and handling procedures ensure material integrity. Recommended practices include protection from moisture and storage in amber glass containers under inert atmosphere when long-term stability is required. These protocols mirror industry standards for handling oxygen-sensitive compounds in research laboratories and production facilities.

In conclusion, 1-Propanone, 1-(3,5-dimethylphenyl)- (CAS No. 92821-94-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire research into novel applications, particularly in life sciences and advanced materials. As chemical innovation progresses, this compound will likely maintain its relevance in specialty chemical markets and applied research endeavors.